4-[2-(4-bromophenyl)-1-cyanovinyl]benzonitrile

• IUPAC Name: 4-[(E)-2-(4-bromophenyl)-1-cyanoethenyl]benzonitrile
• InChI: InChI=1S/C16H9BrN2/c17-16-7-3-12(4-8-16)9-15(11-19)14-5-1-13(10-18)2-6-14/h1-9H/b15-9-
• InChI Key: NZFJQQUITGOOMP-DHDCSXOGSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C(C#N)C2=CC=C(C=C2)C#N)Br
• Isomeric SMILES: C1=CC(=CC=C1/C=C(/C#N)\C2=CC=C(C=C2)C#N)Br
• Molecular Formula: C16H9BrN2
• Molecular Weight: 309.16 g/mol

Description

4-[2-(4-bromophenyl)-1-cyanovinyl]benzonitrile, also known as BPN or DABPN, is a compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the family of cyanovinylbenzonitriles and has been found to exhibit a range of interesting properties that make it a valuable tool for studying various biological processes.

Mechanism of Action

4-[2-(4-bromophenyl)-1-cyanovinyl]benzonitrile has been found to act as a potent inhibitor of PKC, which is a key regulator of a range of cellular processes. 4-[2-(4-bromophenyl)-1-cyanovinyl]benzonitrile has been shown to bind to the catalytic domain of PKC and to inhibit its activity by preventing the phosphorylation of downstream targets. 4-[2-(4-bromophenyl)-1-cyanovinyl]benzonitrile has also been found to modulate the activity of ion channels, particularly those that are involved in the regulation of calcium levels.
Biochemical and Physiological Effects
4-[2-(4-bromophenyl)-1-cyanovinyl]benzonitrile has been found to have a range of biochemical and physiological effects, including the modulation of intracellular calcium levels, the inhibition of PKC activity, and the modulation of ion channel activity. 4-[2-(4-bromophenyl)-1-cyanovinyl]benzonitrile has also been found to induce apoptosis in a range of cancer cell lines, suggesting that it may have potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[2-(4-bromophenyl)-1-cyanovinyl]benzonitrile is its potency as an inhibitor of PKC, which makes it a valuable tool for studying the role of this protein kinase in various biological processes. However, 4-[2-(4-bromophenyl)-1-cyanovinyl]benzonitrile can also exhibit cytotoxic effects at high concentrations, which can limit its use in certain experiments. Additionally, 4-[2-(4-bromophenyl)-1-cyanovinyl]benzonitrile is relatively expensive, which can make it difficult to use in large-scale experiments.

Future Directions

There are a number of future directions for research on 4-[2-(4-bromophenyl)-1-cyanovinyl]benzonitrile, including the development of more potent and selective inhibitors of PKC, the investigation of the role of PKC in various disease states, and the development of 4-[2-(4-bromophenyl)-1-cyanovinyl]benzonitrile-based therapies for the treatment of cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of 4-[2-(4-bromophenyl)-1-cyanovinyl]benzonitrile and to identify any potential side effects or limitations associated with its use in scientific research.

Synthesis Methods

The synthesis of 4-[2-(4-bromophenyl)-1-cyanovinyl]benzonitrile can be achieved through a variety of methods, including the reaction of 4-bromobenzaldehyde with malononitrile, followed by the reaction of the resulting intermediate with acetic anhydride and ammonium acetate. Another method involves the reaction of 4-bromobenzaldehyde with cyanoacetic acid, followed by the reaction of the resulting intermediate with ammonium acetate and acetic anhydride.

Scientific Research Applications

4-[2-(4-bromophenyl)-1-cyanovinyl]benzonitrile has been found to be a valuable tool for studying a range of biological processes, including the regulation of intracellular calcium levels, the activation of protein kinase C (PKC), and the modulation of ion channels. 4-[2-(4-bromophenyl)-1-cyanovinyl]benzonitrile has also been used to study the effects of oxidative stress on cellular signaling pathways and to investigate the role of PKC in the regulation of cell growth and differentiation.